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Compound of Interest

Compound Name: 4-Bromo-2'-chlorobenzophenone

CAS No.: 464190-33-8

Cat. No.: B1280358

Get Quote

Executive Summary & Chemical Profile
4-Bromo-2'-chlorobenzophenone is a halogenated aromatic ketone commonly used as an

intermediate in the synthesis of pharmaceutical compounds (e.g., antihistamines, antifungals).

[1][2] Proper disposal is dictated not just by its biological toxicity, but by its halogen content

(Bromine and Chlorine).

Improper disposal of this compound into non-halogenated waste streams or municipal water

systems poses significant regulatory and environmental risks, specifically the formation of

dioxins and acidic gases (HBr, HCl) during standard incineration.[1]

Chemical Hazard Profile

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1280358#bc-rfq
https://www.benchchem.com/product/b1280358/docs?utm_src=pdf-body#operational-guide-safe-disposal-and-management-of-4-bromo-2-chlorobenzophenone
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280358?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification

Physical State Solid (typically off-white to yellow powder)

Primary Hazards
Skin Irritant (H315), Eye Irritant (H319), STOT

SE 3 (H335)

Environmental
Toxic to aquatic life with long-lasting effects

(H411)

Waste Class
Halogenated Organic (Strict Segregation

Required)

Solubility
Insoluble in water; Soluble in organic solvents

(DCM, Ethyl Acetate)

The Science of Disposal: Why Segregation Matters
Expertise & Causality

In laboratory waste management, the distinction between Halogenated and Non-Halogenated

waste is the single most critical operational decision.

Incineration Chemistry: Standard chemical waste is often used as fuel blending for cement

kilns. However, when 4-Bromo-2'-chlorobenzophenone is introduced into a standard

hydrocarbon combustion chamber, the bromine and chlorine atoms do not combust into

benign CO₂ and H₂O.[1][2] Instead, they form Hydrogen Bromide (HBr) and Hydrogen

Chloride (HCl) gases.

Equipment Damage & Emissions: These acidic gases corrode standard incinerator linings.

Consequently, this waste must be directed to specialized incinerators equipped with alkaline

scrubbers to neutralize the acid gas output.

Dioxin Formation: Incomplete combustion of polychlorinated aromatics can lead to the

formation of polychlorinated dibenzodioxins (PCDDs), which are persistent organic

pollutants.

Operational Directive: Never dispose of this compound in the "General Organic" or "Non-

Halogenated" solvent drums. It must be tagged as Halogenated.
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Step-by-Step Disposal Protocol
A. Solid Waste (Pure Compound or Reaction Solids)
Applicable for: Expired reagents, recrystallization filter cakes, spill cleanup solids.[1]

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar or a dedicated

solid waste drum. Glass is acceptable but poses a breakage risk.

Segregation: Do not mix with oxidizers or reactive metals.

Labeling: Affix a hazardous waste tag immediately.

Constituent: "4-Bromo-2'-chlorobenzophenone"[1][2]

Hazard Checkbox: Toxic, Irritant.[1][3]

Critical Note: Write "HALOGENATED SOLID" clearly on the tag.

Secondary Containment: Store the waste container in a secondary tray to capture potential

leaks or powder dispersion.

B. Liquid Waste (Mother Liquors/Solutions)
Applicable for: Reaction mixtures, filtrates from recrystallization.[1]

Solvent Compatibility: Ensure the carrier solvent (e.g., Dichloromethane, THF) is compatible

with the waste drum.[1]

Stream Selection: Pour into the Halogenated Solvent Waste carboy.

Self-Validating Check: If the carboy is metal, ensure it is lined.[1] Halogenated solvents

can hydrolyze to form acids that corrode metal drums over time. Plastic (HDPE) carboys

are preferred.

Concentration Logging: Estimate the concentration of 4-Bromo-2'-chlorobenzophenone in

the solution and record it on the waste log. This is essential for the disposal facility to

calculate the BTU value and halogen load.
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C. Contaminated Debris
Applicable for: Gloves, weigh boats, paper towels.[1][2]

Bagging: Place chemically contaminated debris into a clear, heavy-duty polyethylene bag

(minimum 4 mil thickness).

Sealing: Goose-neck and tape the bag seal to prevent dust release.

Disposal: Place the sealed bag into the Hazardous Solid Waste drum (often a fiber drum with

a liner). Do not place in regular lab trash.

Decision Logic & Workflow (Visualization)
The following diagram outlines the decision-making process for segregating this specific

compound to ensure regulatory compliance.
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Figure 1: Decision matrix for segregating halogenated benzophenone waste. Note that once

dissolved, the halogenated nature of the solute dictates that the entire solution enters the

Halogenated Waste Stream.[1]

Emergency Contingency: Spill Management
In the event of a powder spill outside a containment hood:

Isolate: Evacuate the immediate area. Post "Do Not Enter" signage.

PPE: Don nitrile gloves (double gloving recommended), safety goggles, and an N95 or P100

particulate respirator.[1]
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Dry Cleanup: Do not wet the powder initially, as this may spread the contamination or create

a slippery slurry.

Scoop/Sweep: Gently scoop the bulk solid into a wide-mouth jar using a dustpan or index

card. Avoid generating dust.[4][5]

Wet Wipe: Once bulk material is removed, clean the surface with soap and water. Place all

wipes into the Hazardous Solid Waste bag.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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